Cas no 1086391-21-0 (3-Chloro-1H-indazole-6-carboxylic acid)

• Product Name: 3-Chloro-1H-indazole-6-carboxylic acid
• CAS No: 1086391-21-0
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• MDL: MFCD11499020
• CID: 840536
• PubChem ID: 45790255
• Update Time: 2025-04-19

3-Chloro-1H-indazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-1H-indazole-6-carboxylic acid
• 3-Chloro 1H-indazole-6-carboxylic acid
• 3-chloro-2H-indazole-6-carboxylic acid
• 3-Chloro-1H-indazole-6-carboxylic acid, 95%
• AS-54324
• MFCD11499020
• DTXSID90672250
• SY322848
• SB40505
• 3-Chloro 1H-indazole-6-carboxylic acid
• CS-0051421
• 3-Chloro-1H-indazole-6-carboxylicacid
• EN300-3048436
• DB-059775
• AKOS006325002
• 1086391-21-0
• P17757

• MDL： MFCD11499020
• Inchi： 1S/C8H5ClN2O2/c9-7-5-2-1-4(8(12)13)3-6(5)10-11-7/h1-3H,(H,10,11)(H,12,13)
• InChI Key： JVAKHZOIUAECGG-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC(C(=O)O)=CC2=NN1

Computed Properties

• Exact Mass: 196.0039551g/mol
• Monoisotopic Mass: 196.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66Ų